Cas no 2228269-48-3 (2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal)

• Product Name: 2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal
• CAS No: 2228269-48-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6612216
• PubChem ID: 165764082
• Update Time: 2025-09-27

2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal
• 2228269-48-3
• EN300-1761978

• Inchi： 1S/C11H15NO2/c1-8-5-9(11(2,3)7-13)6-12-10(8)14-4/h5-7H,1-4H3
• InChI Key： OKUJWGSEHAGKFU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C(C=O)(C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal

Compound CAS No. 2228269-48-3: 2-(6-Methoxy-5-Methylpyridin-3-Yl)-2-Methylpropanal

The compound with CAS No. 2228269-48-3, known as 2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with aldehyde and methoxy groups, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The chemical structure of this compound is notable for its pyridine ring substituted with methoxy and methyl groups at positions 6 and 5, respectively. The aldehyde group attached to the pyridine ring further enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its ability to participate in various condensation reactions, such as the aldol reaction, which is pivotal in the construction of complex molecular frameworks.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 2-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropanal through catalytic processes. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's stability under various reaction conditions has further solidified its role as a key intermediate in pharmaceutical research.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in metabolic disorders. Its ability to modulate enzyme activity suggests potential applications in the treatment of conditions such as diabetes and obesity. Furthermore, ongoing studies are investigating its role as a ligand in metalloenzyme inhibition, opening new avenues for therapeutic intervention.

The application potential of this compound extends beyond pharmacology into the fragrance and flavor industries. Its unique aromatic profile makes it an attractive candidate for use in perfumery and food additives, where subtle variations in molecular structure can significantly impact sensory properties.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also facilitated the study of its interaction with biological systems, providing critical insights into its mechanism of action.

In conclusion, CAS No. 2228269-48-3 represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both scientific innovation and industrial applications.